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Compound of Interest

Compound Name: Butyl glycolate

Cat. No.: B1266377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Butyl Glycolate as a Coalescing
Agent
Butyl glycolate (CAS No. 7397-62-8) is a high-boiling point, low-volatility ester-based solvent

that serves as an effective coalescing agent in a variety of formulations, particularly in paints,

coatings, and inks.[1] Its primary function is to facilitate the formation of a continuous, uniform

film when a coating is applied, especially for polymer dispersions with a Minimum Film

Formation Temperature (MFFT) above ambient application temperatures. Butyl glycolate
softens the polymer particles, allowing them to fuse together as the solvent evaporates,

resulting in a stable and durable film.

Key Properties:

Chemical Name: Butyl 2-hydroxyacetate

Appearance: Colorless liquid

Odor: Faint, ester-like

Boiling Point: Approximately 180-211°C[1]

Flash Point: Approximately 68-74°C
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Solubility: Miscible with many common organic solvents, with limited miscibility in water.

Applications in Coatings and Inks
Butyl glycolate is a versatile additive used to enhance the performance and appearance of

various coating systems.

Improving Film Formation and Appearance
Flow and Leveling: Butyl glycolate acts as an excellent flow agent, reducing viscosity and

improving the smoothness of the applied coating, which is critical for achieving a high-gloss,

uniform finish.[1]

Blush Prevention: In formulations like cellulose acetate paints, butyl glycolate helps to

prevent "blushing," a cloudy or milky appearance caused by moisture condensation during

drying.[1]

Wrinkle Prevention: The addition of 1-2% butyl glycolate to oil-based and alkyd paints can

prevent the formation of wrinkles in the dried film, particularly in humid conditions.[1]

Specific Formulation Types
Nitrocellulose Lacquers: In nitrocellulose lacquers, butyl glycolate is used at concentrations

of 3-5% to significantly improve flow properties and impart a high gloss.[1]

Polyvinyl Acetate (PVA) Dispersions: It effectively lowers the MFFT of PVA dispersions,

allowing for film formation at lower temperatures.[1]

Stoving Finishes: In heat-cured coatings, butyl glycolate promotes uniform flow of the paint

film during the baking process.[1]

Data Presentation: Performance Characteristics
The following tables summarize the expected impact of butyl glycolate on key coating

properties. While precise quantitative data is highly dependent on the specific formulation (e.g.,

polymer type, pigment volume concentration), these tables provide a general guide for

formulators.
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Table 1: Effect of Butyl Glycolate on Minimum Film Formation Temperature (MFFT)

Polymer Emulsion
Type

Butyl Glycolate
Concentration (%
on polymer solids)

Expected MFFT
Change

Notes

Acrylic 1 - 5% Decrease

The efficiency of

MFFT reduction

depends on the

specific acrylic

chemistry and its

initial Tg.

Styrene-Acrylic 1 - 5% Decrease

Butyl glycol enhances

film formation in these

systems.

Vinyl Acetate 1 - 4% Significant Decrease

Particularly effective in

lowering the MFFT of

PVA dispersions.[1]

Table 2: Effect of Butyl Glycolate on Film Properties
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Property
Butyl Glycolate
Concentration

Expected Outcome Test Method

Gloss 1 - 5% Increase ASTM D523

Hardness 1 - 5%

Potential slight

decrease initially;

hardness develops as

the solvent

evaporates.

ASTM D3363 (Pencil

Hardness)

Scrub Resistance 1 - 3%
Improvement due to

better film integrity.
ASTM D2486

Flow and Leveling 1 - 5%
Significant

Improvement
Visual Assessment

Blush Resistance 1 - 3% Improvement
Visual Assessment

under high humidity

Wrinkle Prevention
1 - 2% (in alkyd/oil

paints)

Significant

Improvement
Visual Assessment

Experimental Protocols
Protocol for Determining Minimum Film Formation
Temperature (MFFT)
This protocol is based on the principles outlined in ASTM D2354.

Objective: To determine the lowest temperature at which a polymer dispersion will form a

continuous film upon drying.

Apparatus:

MFFT Bar (a temperature-gradient plate)

Film Applicator (e.g., a 75 µm cube applicator)

Dry, clean compressed air or nitrogen source
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Temperature probes

Procedure:

Preparation of the MFFT Bar: Turn on the MFFT bar and allow the temperature gradient to

stabilize. Ensure the surface is clean and dry.

Sample Preparation: Prepare the polymer dispersion with varying concentrations of butyl
glycolate (e.g., 0%, 1%, 2%, 3%, 4%, 5% by weight of polymer solids). Ensure thorough

mixing.

Application of the Film: Place a strip of chart paper or apply the dispersion directly onto the

temperature-gradient plate. Draw down a uniform film of the test formulation along the length

of the bar using the film applicator.

Drying: Allow the film to dry under a gentle stream of dry air or nitrogen.

Observation: Once the film is dry, observe the point on the bar where the film transitions from

a white, cracked, or powdery state to a clear, continuous film.

Determination of MFFT: Use the temperature probes to measure the temperature at the

transition point. This temperature is the MFFT.

Data Recording: Record the MFFT for each concentration of butyl glycolate.

Preparation

Execution Analysis

Prepare Polymer Dispersions
(Varying Butyl Glycolate %)

Apply Film to
MFFT Bar

Stabilize MFFT Bar
Temperature Gradient

Dry Film Under
Controlled Airflow

Observe Transition Point
(Cracked to Clear Film)

Measure Temperature
at Transition Point Record MFFT

Click to download full resolution via product page
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Workflow for MFFT Determination.

Protocol for Evaluating Scrub Resistance
This protocol is based on the principles outlined in ASTM D2486.

Objective: To assess the resistance of a coating to erosion caused by scrubbing.

Apparatus:

Scrub Test Machine

Nylon Bristle Brush

Abrasive Scrub Medium

Black Plastic Panels

Film Applicator (to apply a film of uniform thickness)

Shim (0.25 mm thick)

Procedure:

Panel Preparation: Apply the coating formulation (with and without butyl glycolate) to a

black plastic panel at a specified uniform thickness.

Curing: Allow the coated panels to cure for a specified period (e.g., 7 days) under controlled

temperature and humidity.

Test Setup: Secure the cured panel in the scrub test machine with a shim placed underneath

the test area.

Scrubbing: Wet the brush and the panel surface. Apply a specified amount of abrasive scrub

medium to the brush.

Execution: Start the scrub test machine and run for a predetermined number of cycles or

until the coating is worn through to the substrate. Add more abrasive medium and water at

specified intervals.
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Evaluation: Record the number of cycles required to cause failure (i.e., the first sign of wear

through the film over the shim).

Comparison: Compare the scrub resistance of the formulations with and without butyl
glycolate.

Preparation Testing Evaluation

Prepare Coated Panels
(With/Without Butyl Glycolate)

Cure Panels
(e.g., 7 days)

Mount Panel in
Scrub Test Machine

Apply Abrasive Medium
and Wet Surface Run Scrub Cycles Monitor for Film Failure

(Wear-Through)Re-apply medium
at intervals

Record Number of Cycles
to Failure

Tablet Core

Film Coating Formulation

Desired Film Properties

Active Pharmaceutical
Ingredient (API)

Film-Forming Polymer
(e.g., Ethylcellulose)

Plasticizer
(e.g., Glycolic Acid Ester - Investigational)

Solvent System
(e.g., Water, Ethanol)

Other Additives
(e.g., colorants, anti-tacking agents)

Core Excipients
(e.g., binder, filler)

Film Integrity & Flexibility

Evaporates

Controlled Drug Release Stability of API & Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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